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In the landscape of modern materials science and drug discovery, precision-engineered

molecules are the cornerstone of innovation. tert-Butyl 2,2-difluoro-3-
(methacryloyloxy)pentanoate (CAS No. 1092693-73-6) emerges as a specialized monomer

with significant potential in these advanced fields. Its unique trifecta of functionalities—a

polymerizable methacrylate group, a difluorinated backbone, and a bulky tert-butyl ester—

positions it as a versatile building block for creating materials with tailored properties.

The incorporation of fluorine into polymers is a well-established strategy for imparting a range

of desirable characteristics, including enhanced thermal stability, chemical inertness, low

surface energy, and unique dielectric properties.[1][2][3][4] These attributes are highly sought

after in the development of high-performance coatings, biomedical devices, and advanced drug

delivery systems.[1][2][3][4][5]

Furthermore, the structure of this molecule suggests its potential utility as a specialized linker

or building block in the burgeoning field of targeted protein degradation.[6][7] The strategic

placement of fluorine can modulate the physicochemical properties of larger molecules, such

as Proteolysis Targeting Chimeras (PROTACs), influencing their cell permeability, metabolic

stability, and binding conformations. This guide provides a comprehensive technical overview

of tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate, from its synthesis and

physicochemical properties to its potential applications, for researchers and professionals in

drug development and materials science.
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Physicochemical and Structural Properties
A thorough understanding of a molecule's properties is fundamental to its application. The key

physicochemical and structural data for tert-Butyl 2,2-difluoro-3-
(methacryloyloxy)pentanoate are summarized in the table below. While experimental data for

some properties are not publicly available, computed values from reputable sources provide

valuable estimates.

Property Value Source

CAS Number 1092693-73-6 [8]

Molecular Formula C₁₃H₂₀F₂O₄ [8]

Molecular Weight 278.29 g/mol [8]

IUPAC Name

tert-butyl 2,2-difluoro-3-(2-

methylprop-2-

enoyloxy)pentanoate

[9]

Synonyms

Pentanoic acid, 2,2-difluoro-3-

[(2-methyl-1-oxo-2-propen-1-

yl)oxy]-, 1,1-dimethylethyl ester

[8]

Purity ≥95% [8]

Storage Temperature 4°C [8]

Topological Polar Surface Area

(TPSA)
52.6 Å² [8]

Computed logP 2.8613 [8]

Hydrogen Bond Acceptors 4 [8]

Hydrogen Bond Donors 0 [8]

Rotatable Bonds 5 [8]

SMILES
CCC(OC(=O)C(=C)C)C(F)

(F)C(=O)OC(C)(C)C
[8]
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Synthesis and Reaction Mechanisms
While a specific, peer-reviewed synthesis protocol for tert-Butyl 2,2-difluoro-3-
(methacryloyloxy)pentanoate is not readily available in the literature, a plausible and

scientifically sound two-step synthetic route can be proposed based on established organic

chemistry principles. This involves the initial synthesis of a key intermediate, tert-butyl 2,2-

difluoro-3-hydroxypentanoate, followed by esterification with a methacrylic moiety.

Step 1: Synthesis of tert-Butyl 2,2-difluoro-3-
hydroxypentanoate via a Reformatsky-type Reaction
The initial step would likely involve a Reformatsky-type reaction, which is a classic method for

forming β-hydroxy esters. In this case, an organozinc reagent derived from a 2-bromo-2,2-

difluoroacetate would react with propanal.

Reaction Scheme:

Reactants

Products

tert-butyl 2-bromo-2,2-difluoroacetate

tert-butyl 2,2-difluoro-3-hydroxypentanoatePropanal

Activated Zinc

Click to download full resolution via product page

Caption: Plausible synthesis of the precursor alcohol.

Detailed Experimental Protocol (Representative):
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Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser,

mechanical stirrer, and nitrogen inlet, add activated zinc powder (1.2 equivalents). Suspend

the zinc in anhydrous tetrahydrofuran (THF).

Initiation: Add a small crystal of iodine to initiate the reaction.

Addition of Reactants: To the activated zinc suspension, slowly and concurrently add a

solution of tert-butyl 2-bromo-2,2-difluoroacetate (1.0 equivalent) and propanal (1.1

equivalents) in anhydrous THF. Maintain the reaction temperature at a gentle reflux.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature and quench with a

saturated aqueous solution of ammonium chloride.

Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic

layers, wash with brine, and dry over anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel to yield pure tert-butyl 2,2-difluoro-3-

hydroxypentanoate.

Step 2: Esterification with Methacrylic Anhydride
The second step involves the esterification of the secondary alcohol intermediate with

methacrylic anhydride to introduce the polymerizable methacrylate group. This reaction is

typically catalyzed by a mild base, such as 4-(dimethylamino)pyridine (DMAP).

Reaction Scheme:
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Reactants

Product

tert-butyl 2,2-difluoro-3-hydroxypentanoate

tert-butyl 2,2-difluoro-3-(methacryloyloxy)pentanoateMethacrylic Anhydride

DMAP (catalyst)

Click to download full resolution via product page

Caption: Esterification to yield the final product.

Detailed Experimental Protocol (Representative):

Reaction Setup: In a clean, dry flask under a nitrogen atmosphere, dissolve tert-butyl 2,2-

difluoro-3-hydroxypentanoate (1.0 equivalent) in anhydrous dichloromethane (DCM).

Addition of Reagents: Add 4-(dimethylamino)pyridine (DMAP) (0.1 equivalents) to the

solution, followed by the dropwise addition of methacrylic anhydride (1.2 equivalents) at 0°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitoring: Monitor the reaction for the disappearance of the starting alcohol by TLC.

Work-up: Quench the reaction with water and separate the organic layer. Wash the organic

layer sequentially with a dilute solution of hydrochloric acid, a saturated solution of sodium

bicarbonate, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.
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Purification: Purify the crude product by flash column chromatography on silica gel to obtain

the final product, tert-butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate.

Potential Applications
The molecular architecture of tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate makes

it a highly attractive candidate for several cutting-edge applications.

Advanced Fluorinated Polymers
The methacrylate group allows for the facile polymerization of this monomer, either through

homopolymerization or copolymerization with other vinyl monomers. The resulting polymers

would be expected to exhibit properties characteristic of fluorinated materials.

Biomedical Devices and Coatings: Fluoropolymers are known for their biocompatibility and

resistance to biofouling.[1][3][4] Polymers derived from this monomer could be used to

create hydrophobic and oleophobic coatings for medical implants, catheters, and surgical

tools to reduce bacterial adhesion and improve biocompatibility.

High-Performance Materials: The thermal and chemical stability imparted by the fluorine

atoms could lead to applications in demanding environments, such as specialty adhesives,

sealants, and electronic components.
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Properties

Applications
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Caption: Polymerization workflow and potential applications.

Building Block for Targeted Protein Degraders
(PROTACs)
Targeted protein degradation using PROTACs is a revolutionary approach in drug discovery.[6]

PROTACs are heterobifunctional molecules composed of a ligand for a target protein, a ligand

for an E3 ubiquitin ligase, and a linker that connects them.[6][7] The linker is not merely a

spacer but plays a critical role in determining the efficacy of the PROTAC.

While the methacrylate group is not a typical conjugation point for PROTAC synthesis, the

overall structure of tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate could be adapted

for this purpose. For instance, the tert-butyl ester could be hydrolyzed to the corresponding

carboxylic acid, providing a handle for conjugation. The difluorinated pentanoate backbone
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could serve as a rigid and metabolically stable component of the linker, with the fluorine atoms

potentially influencing the linker's conformation and physicochemical properties. The use of

fluorinated building blocks in drug design is a growing trend to enhance metabolic stability and

modulate bioactivity.[10]

Safety and Handling
As with any laboratory chemical, proper safety precautions should be observed when handling

tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate.

Hazard Statements: According to supplier safety data, this compound is associated with the

following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[8]

Precautionary Statements: Recommended precautionary measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

Storage: Store in a well-ventilated place at 4°C. Keep container tightly closed.[8]

Conclusion
tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate represents a promising and versatile

chemical entity for researchers at the interface of materials science and drug discovery. Its

unique combination of a polymerizable methacrylate group, a difluorinated backbone, and a

tert-butyl ester provides a rich platform for the development of advanced functional polymers
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with applications in biomedical coatings and high-performance materials. Furthermore, its

potential as a specialized building block for the linkers of targeted protein degraders opens up

exciting avenues in medicinal chemistry. As research in these fields continues to advance, the

demand for precisely engineered molecules like this one is set to grow, paving the way for new

innovations and solutions to complex scientific challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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